Cas no 1427360-08-4 (Methyl 4-bromo-3-chloro-2-methylbenzoate)

• Product Name: Methyl 4-bromo-3-chloro-2-methylbenzoate
• CAS No: 1427360-08-4
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD23707507
• CID: 4764170
• PubChem ID: 121229101
• Update Time: 2026-02-26

Methyl 4-bromo-3-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-chloro-2-methylbenzoate
• BrC1=C(C(=C(C(=O)OC)C=C1)C)Cl

• MDL： MFCD23707507
• Inchi： 1S/C9H8BrClO2/c1-5-6(9(12)13-2)3-4-7(10)8(5)11/h3-4H,1-2H3
• InChI Key： HODMYMUJNAWCCA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C)C=1Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-bromo-3-chloro-2-methylbenzoate

Comprehensive Overview of Methyl 4-bromo-3-chloro-2-methylbenzoate (CAS No. 1427360-08-4)

Methyl 4-bromo-3-chloro-2-methylbenzoate (CAS No. 1427360-08-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a methyl ester group combined with halogen substituents (bromo and chloro), makes it a versatile building block for heterocyclic chemistry and catalysis. This compound has garnered significant attention due to its role in developing high-performance polymers and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for halogenated aromatic esters like Methyl 4-bromo-3-chloro-2-methylbenzoate has surged, driven by their applications in OLED materials and organic electronics. Researchers frequently search for "synthesis methods for bromo-chloro benzoates" or "CAS 1427360-08-4 solubility data," reflecting the compound's relevance in cutting-edge technologies. Its stability under palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in drug discovery pipelines.

From an industrial perspective, Methyl 4-bromo-3-chloro-2-methylbenzoate is often discussed alongside topics like "scalable esterification techniques" and "regioselective halogenation." These keywords highlight user interest in optimizing production efficiency while minimizing environmental impact—a critical consideration under REACH regulations. Analytical studies emphasize its crystalline properties and thermal stability, making it suitable for X-ray diffraction studies and coatings formulations.

The compound's structure-activity relationship (SAR) is another hot topic, particularly in medicinal chemistry forums. Queries such as "1427360-08-4 NMR spectrum interpretation" or "methyl benzoate derivatives in cancer research" demonstrate its interdisciplinary importance. Advanced purification methods like preparative HPLC are frequently employed to achieve >98% purity, meeting stringent requirements for API manufacturing.

Environmental considerations also play a role in discussions about CAS 1427360-08-4. Researchers explore "biodegradation pathways of halogenated esters" and "eco-friendly alternatives to brominated compounds," reflecting the industry's shift toward green chemistry principles. Despite these challenges, the compound's low acute toxicity profile (as per OECD guidelines) supports its continued use in academic laboratories and industrial R&D.

In summary, Methyl 4-bromo-3-chloro-2-methylbenzoate represents a critical intersection of synthetic chemistry, materials science, and environmental sustainability. Its optimized synthesis protocols and broad applicability ensure its prominence in peer-reviewed literature and patent filings, particularly in domains like photovoltaic materials and targeted drug delivery systems.